N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H28N2O3/c1-14(2)19(3,24)13-20-18(23)16-10-7-11-21(16)17(22)12-15-8-5-4-6-9-15/h4-6,8-9,14,16,24H,7,10-13H2,1-3H3,(H,20,23)
• InChI Key: NFMMDTBYYXORDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(CNC(=O)C1CCCN1C(=O)CC2=CC=CC=C2)O
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide, also known as JDTic, is a selective kappa-opioid receptor antagonist. It was first synthesized in 2004 by researchers at the University of Michigan. Since then, JDTic has been extensively studied for its potential use in the treatment of drug addiction and depression.

Mechanism of Action

N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide acts as a selective kappa-opioid receptor antagonist. It binds to the kappa-opioid receptor and blocks the effects of kappa-opioid receptor agonists. Kappa-opioid receptor agonists are thought to play a role in the development of addiction and depression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce drug-seeking behavior in animal models of addiction. It has also been shown to reduce depression-like behavior in animal models of depression. This compound has also been shown to increase the release of dopamine in the brain, which is thought to play a role in the development of addiction.

Advantages and Limitations for Lab Experiments

N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide has several advantages for lab experiments. It is a selective kappa-opioid receptor antagonist, which makes it a useful tool for studying the effects of kappa-opioid receptor agonists. It has also been extensively studied and has a well-established mechanism of action. However, this compound also has some limitations. It is a relatively large molecule, which can make it difficult to study its effects on specific cellular processes. It also has limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide. One potential direction is to study its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Another potential direction is to study its effects on other psychiatric disorders, such as anxiety and schizophrenia. Additionally, further research is needed to optimize the synthesis and administration of this compound for use in clinical trials.

Synthesis Methods

N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide is synthesized through a multi-step process involving several chemical reactions. The starting material is 2-phenylacetylpyrrolidine, which is reacted with 2,3-dimethyl-2-butanol and sodium hydride to form the intermediate N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine. This intermediate is then reacted with phosgene and ammonia to form the final product, this compound.

Scientific Research Applications

N-(2-hydroxy-2,3-dimethylbutyl)-1-(2-phenylacetyl)pyrrolidine-2-carboxamide has been extensively studied for its potential use in the treatment of drug addiction and depression. It has been shown to block the effects of kappa-opioid receptor agonists, which are thought to play a role in the development of addiction and depression. This compound has also been shown to reduce drug-seeking behavior in animal models of addiction.